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Compound of Interest

Compound Name: Torcetrapib ethanolate

Cat. No.: B15191798 Get Quote

These application notes provide a detailed guide for researchers, scientists, and drug

development professionals on the dosage and administration of the cholesteryl ester transfer

protein (CETP) inhibitor, torcetrapib, in rat and mouse models. The following protocols are

based on established preclinical studies and are intended to ensure safe and effective

administration for experimental purposes.

Data Presentation: Dosage and Administration of
Torcetrapib
The following tables summarize the quantitative data on torcetrapib dosage and administration

in rats and mice from various studies.

Table 1: Torcetrapib Administration in Rats
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Parameter Details Reference

Dosage 5 mg/kg [1]

10 mg/kg [1]

20 mg/kg [1]

60 mg/kg [2]

200 mg/kg [2]

Administration Route Intravenous (i.v.) infusion [1]

Oral gavage [3]

Vehicle Saline (for i.v. infusion) [1]

0.5% CMC-Na (recommended

for oral gavage)
[4]

Frequency Single dose [1]

Animal Model Anesthetized rats [1]

Conscious rats [1]

Zucker fa/fa diabetic rats [2]

Observed Effects
Increased mean arterial

pressure[1][2]

Increased plasma aldosterone

and corticosterone levels[1]

Table 2: Torcetrapib Administration in Mice
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Parameter Details Reference

Dosage 3 mg/kg [5]

10 mg/kg [1][5]

30 mg/kg [2][5][6][7]

~50 mg/kg [1]

Administration Route Oral gavage [5]

Intravenous (i.v.) infusion [1]

Intraperitoneal injection [6]

Vehicle Not specified (oral gavage) [5]

Not specified (i.v. infusion) [1]

MEM/HEPES (for cell

suspension injection)
[6]

Frequency Daily for 14 days [5]

Daily for 3 weeks [6][7]

Twice daily for 48 hours [6]

Single 30-minute infusion [1]

Animal Model B6 mice [1]

B6-Tg(CETP) transgenic

mice[1][5]

CETP-ApoB100 transgenic

mice[6][7]

Observed Effects
Increased HDL cholesterol[1]

[5][6][7]

Reduced LDL cholesterol[5]

Increased blood pressure in

both normal and CETP
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transgenic mice[1]

Promotes reverse cholesterol

transport[6][7]

Experimental Protocols
Protocol 1: Oral Gavage Administration in Mice
This protocol describes the daily administration of torcetrapib via oral gavage to investigate its

effects on lipid profiles.

Materials:

Torcetrapib

Vehicle (e.g., 0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile water)

Animal balance

Gavage needles (flexible, appropriate size for mice)

Syringes (1 mL)

Vortex mixer

Mortar and pestle (if starting with solid compound)

Procedure:

Preparation of Dosing Solution:

Accurately weigh the required amount of torcetrapib based on the desired dose and the

number of animals.

If starting with a solid, grind the torcetrapib to a fine powder using a mortar and pestle.

Prepare the vehicle solution (0.5% CMC-Na). For a homogeneous suspension, it is

recommended to use 0.5% CMC-Na.[4]
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Gradually add the powdered torcetrapib to the vehicle while vortexing to ensure a uniform

suspension. A general formulation for compounds soluble in DMSO is 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline/PBS/ddH2O, with the solvents added

sequentially.[4]

The final concentration should be calculated to deliver the desired dose in a volume of

approximately 10 mL/kg body weight.

Animal Handling and Dosing:

Weigh each mouse to determine the exact volume of the dosing solution to be

administered.

Gently restrain the mouse.

Attach the gavage needle to the syringe filled with the torcetrapib suspension.

Carefully insert the gavage needle into the esophagus and deliver the solution directly into

the stomach.

Monitor the animal for any signs of distress during and after the procedure.

Treatment Schedule:

For chronic studies, repeat the oral gavage administration daily for the specified duration

(e.g., 14 days or 3 weeks).[5][6][7]

Protocol 2: Intravenous Infusion in Rats
This protocol details the acute administration of torcetrapib via intravenous infusion to assess

its hemodynamic effects.

Materials:

Torcetrapib

Vehicle (e.g., sterile saline)
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Anesthetic (e.g., sodium pentobarbital)

Infusion pump

Catheters (for jugular vein cannulation)

Syringes

Surgical instruments

Blood pressure monitoring equipment

Procedure:

Surgical Preparation:

Anesthetize the rat with an appropriate anesthetic (e.g., sodium pentobarbital at 55 mg/kg,

i.p.).[1]

Surgically expose the jugular vein for catheterization.

Insert a catheter into the jugular vein for drug infusion.

If blood pressure is being monitored, insert a catheter into the carotid artery.

Preparation of Infusion Solution:

Dissolve torcetrapib in sterile saline to the desired concentration.

The concentration should be calculated to deliver the target dose (e.g., 5 mg/kg or 10

mg/kg) over a specific time (e.g., 30 minutes).[1]

Intravenous Infusion:

Connect the venous catheter to the infusion pump with a syringe containing the torcetrapib

solution.

Set the infusion pump to deliver the solution at a constant rate over the specified duration.
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For a 10 mg/kg dose infused over 30 minutes, the infusion volume was 1 mL per rat.[1]

Monitoring:

Continuously monitor physiological parameters such as mean arterial blood pressure and

heart rate before, during, and after the infusion.[1]
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Workflow for oral gavage administration of torcetrapib in mice.
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Workflow for intravenous infusion of torcetrapib in rats.
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Signaling pathways affected by torcetrapib administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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